Cas no 2248278-43-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)acetate
• CAS No: 2248278-43-3
• MF: C₁₆H₁₀ClNO₄
• MW: 315.707903385162
• CID: 6077971
• PubChem ID: 165975463
• Update Time: 2025-06-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6514289
• 2248278-43-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)acetate

• Inchi： 1S/C16H10ClNO4/c17-13-8-4-1-5-10(13)9-14(19)22-18-15(20)11-6-2-3-7-12(11)16(18)21/h1-8H,9H2
• InChI Key： ZOMGPSSQMYQWBY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 315.0298355g/mol
• Monoisotopic Mass: 315.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)acetate (CAS No. 2248278-43-3)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)acetate, with the CAS number 2248278-43-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole derivatives and is characterized by its unique structural features and potential biological activities. The compound's structure includes a 1,3-dioxo group and a 2-(2-chlorophenyl)acetate moiety, which contribute to its diverse chemical properties and biological interactions.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)acetate has been extensively studied due to its potential applications in drug discovery and development. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and commercialization. The compound can be synthesized through a multi-step process involving the reaction of appropriate starting materials under controlled conditions.

In terms of its physical and chemical properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)acetate is a white crystalline solid with a high melting point. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental settings. The compound's stability under different conditions has also been evaluated, ensuring its reliability in long-term storage and transportation.

The biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)acetate has been a focal point of recent research. Studies have shown that this compound exhibits potent inhibitory effects on various enzymes and receptors, making it a promising candidate for the treatment of several diseases. For instance, it has been reported to inhibit the activity of specific kinases involved in cancer progression, suggesting its potential as an anticancer agent. Additionally, the compound has demonstrated anti-inflammatory properties by modulating key signaling pathways associated with inflammation.

The pharmacological profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)acetate has been extensively characterized through in vitro and in vivo studies. In cell-based assays, the compound has shown selective cytotoxicity against cancer cells while sparing normal cells. This selective toxicity is attributed to its ability to target specific molecular pathways that are dysregulated in cancer cells. Furthermore, animal models have confirmed the compound's efficacy in reducing tumor growth and improving survival rates.

The safety profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)acetate is another critical aspect that has been thoroughly investigated. Preclinical toxicology studies have demonstrated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings support its potential for further clinical development and eventual use in human patients.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)acetate (CAS No. 2248278-43-3) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in advancing therapeutic strategies for various diseases.